Methyl 4-[7-[(2-methylphenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate

• IUPAC Name: methyl 4-[7-[(2-methylphenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate
• InChI: InChI=1S/C25H20O6/c1-16-5-3-4-6-18(16)14-29-20-11-12-21-22(13-20)30-15-23(24(21)26)31-19-9-7-17(8-10-19)25(27)28-2/h3-13,15H,14H2,1-2H3
• InChI Key: HGHQIAKKKOZEPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)C(=CO3)OC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C25H20O6
• Molecular Weight: 416.4 g/mol
• CAS No.: 848673-95-0

Description

Methyl 4-[7-[(2-methylphenyl)methoxy]-4-oxochromen-3-yl]oxybenzoate is a useful research compound. Its molecular formula is C25H20O6 and its molecular weight is 416.429. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Analysis

Reassignment of Structures and Synthetic Approaches

Studies have explored the synthetic pathways and structural elucidation of related methoxybenzoate compounds, demonstrating the intricacies of chemical synthesis and analysis in organic chemistry. For instance, the reassignment of structures for certain methoxybenzoate derivatives through synthetic routes highlights the importance of accurate structural identification in chemical research (Howarth & Harris, 1968).

Enzymatic Demethylation Studies

Research into the enzymatic interactions with methoxybenzoate derivatives, such as those by Pseudomonas putida, sheds light on the biochemical applications and environmental impact of these compounds. Enzymatic systems that demethylate 4-methoxybenzoate, for instance, illustrate the biological transformations these compounds undergo and their potential in bioremediation strategies (Bernhardt et al., 1973).

Environmental Phenols and Analytical Methodologies

Analysis of Environmental Phenols in Human Milk

The development of analytical methods to measure concentrations of environmental phenols, including methoxybenzoate derivatives, in biological samples like human milk, underscores the environmental and health relevance of these compounds. Such studies are crucial for assessing human exposure and potential risks associated with these widespread chemical agents (Ye et al., 2008).

Biological Activities and Applications

Antimicrobial and Antitumor Activities

Research into the biological activities of methoxybenzoate derivatives and related compounds has revealed their antimicrobial and antitumor potentials. For example, derivatives isolated from marine and fungal sources have been shown to exhibit moderate antimicrobial and antitumor activities, highlighting the potential of these compounds in developing new therapeutic agents (Xia et al., 2011).